7-[(Z)-3-Chlorobut-2-enyl]-8-(3-chloro-2-hydroxypropyl)sulfanyl-3-methylpurine-2,6-dione
7-[(Z)-3-Chlorobut-2-enyl]-8-(3-chloro-2-hydroxypropyl)sulfanyl-3-methylpurine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331751-72-5
VCID:
VC0415806
InChI:
InChI=1S/C13H16Cl2N4O3S/c1-7(15)3-4-19-9-10(18(2)12(22)17-11(9)21)16-13(19)23-6-8(20)5-14/h3,8,20H,4-6H2,1-2H3,(H,17,21,22)/b7-3-
SMILES:
CC(=CCN1C2=C(N=C1SCC(CCl)O)N(C(=O)NC2=O)C)Cl
Molecular Formula:
C13H16Cl2N4O3S
Molecular Weight:
379.3g/mol
7-[(Z)-3-Chlorobut-2-enyl]-8-(3-chloro-2-hydroxypropyl)sulfanyl-3-methylpurine-2,6-dione
CAS No.: 331751-72-5
Main Products
VCID: VC0415806
Molecular Formula: C13H16Cl2N4O3S
Molecular Weight: 379.3g/mol
![7-[(Z)-3-Chlorobut-2-enyl]-8-(3-chloro-2-hydroxypropyl)sulfanyl-3-methylpurine-2,6-dione - 331751-72-5](/images/no_structure.jpg)
| CAS No. | 331751-72-5 |
|---|---|
| Product Name | 7-[(Z)-3-Chlorobut-2-enyl]-8-(3-chloro-2-hydroxypropyl)sulfanyl-3-methylpurine-2,6-dione |
| Molecular Formula | C13H16Cl2N4O3S |
| Molecular Weight | 379.3g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-(3-chloro-2-hydroxypropyl)sulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H16Cl2N4O3S/c1-7(15)3-4-19-9-10(18(2)12(22)17-11(9)21)16-13(19)23-6-8(20)5-14/h3,8,20H,4-6H2,1-2H3,(H,17,21,22)/b7-3- |
| Standard InChIKey | JXWVPZKQEXVOBY-CLTKARDFSA-N |
| Isomeric SMILES | C/C(=C/CN1C2=C(N=C1SCC(CCl)O)N(C(=O)NC2=O)C)/Cl |
| SMILES | CC(=CCN1C2=C(N=C1SCC(CCl)O)N(C(=O)NC2=O)C)Cl |
| Canonical SMILES | CC(=CCN1C2=C(N=C1SCC(CCl)O)N(C(=O)NC2=O)C)Cl |
| PubChem Compound | 5758160 |
| Last Modified | Nov 11 2021 |
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